Cas no 64277-87-8 (Methyl 3,5-Di-tert-butylbenzoate)

• Product Name: Methyl 3,5-Di-tert-butylbenzoate
• CAS No: 64277-87-8
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• MDL: MFCD03844786
• CID: 424305
• PubChem ID: 87569106
• Update Time: 2025-10-30

Methyl 3,5-Di-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-di-tert-butylbenzoate
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-, methyl ester
• methyl 3,5-ditert-butylbenzoate
• 3,5-Di-tert-butyl-benzoesaeure-methylester
• 3,5-DI-TERT-BUTYLBENZOIC ACID METHYL ESTER
• Methyl3,5-Di-tert-butylbenzoate
• ZEIOQJMJXFVPOG-UHFFFAOYSA-N
• AX8082980
• Methyl 3,5-bis(1,1-dimethylethyl)benzoate
• D2695
• DTXSID20533244
• T71169
• MFCD03844786
• 64277-87-8
• 3,5-DI-TERT-BUTYLBENZOICACIDMETHYLESTER
• AKOS016846139
• AE-562/43460408
• SCHEMBL2033863
• A867908
• AS-60965
• CS-0102769
• Methyl 3,5-Di-tert-butylbenzoate

• MDL： MFCD03844786
• Inchi： 1S/C16H24O2/c1-15(2,3)12-8-11(14(17)18-7)9-13(10-12)16(4,5)6/h8-10H,1-7H3
• InChI Key： ZEIOQJMJXFVPOG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 248.17800
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White solid
• Melting Point: 52.0 to 55.0 deg-C
• PSA: 26.30000
• LogP: 4.06820
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3,5-Di-tert-butylbenzoate

Comprehensive Overview of Methyl 3,5-Di-tert-butylbenzoate (CAS No. 64277-87-8): Properties, Applications, and Industry Insights

Methyl 3,5-Di-tert-butylbenzoate (CAS No. 64277-87-8) is a specialized ester compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic ester, characterized by its tert-butyl substituents, exhibits exceptional stability and solubility, making it a valuable intermediate in organic synthesis. With the growing demand for high-performance additives and fine chemicals, this compound has garnered significant attention in sectors such as polymer stabilization, fragrance formulation, and pharmaceutical research.

The molecular formula of Methyl 3,5-Di-tert-butylbenzoate is C₁₆H₂₄O₂, featuring a benzoate core modified with two bulky tert-butyl groups at the 3 and 5 positions. This steric hindrance contributes to its resistance to oxidative degradation, a property highly sought after in material science. Recent studies highlight its role as a UV stabilizer in plastics, addressing the industry's need for durable packaging solutions—a topic frequently searched in sustainability forums. Researchers also explore its potential in green chemistry applications, aligning with the global shift toward eco-friendly processes.

In the fragrance industry, Methyl 3,5-Di-tert-butylbenzoate is valued for its mild, long-lasting aroma profile. Perfumers leverage its structural robustness to create scent fixatives, a trending topic among cosmetic chemists. Analytical techniques like GC-MS and HPLC (common search keywords in analytical chemistry) are employed to ensure its purity, which typically exceeds 98% in commercial grades. The compound's low volatility and compatibility with organic solvents further enhance its utility in high-end fragrance formulations.

From a synthetic perspective, this methyl ester derivative is often synthesized via esterification of 3,5-di-tert-butylbenzoic acid, a process optimized for minimal byproduct generation. Patent databases reveal innovative catalytic methods to improve yield—an area of interest for chemical engineers searching for process optimization strategies. Its thermal stability (decomposition above 300°C) makes it suitable for high-temperature applications, another frequently queried term in material science communities.

Regulatory compliance and safety data for CAS 64277-87-8 are well-documented in REACH and FDA filings, ensuring its suitability for global supply chains. Quality control protocols emphasize batch-to-batch consistency, a critical factor for manufacturers addressing queries about supply chain reliability. Storage recommendations typically suggest airtight containers in cool environments to preserve its shelf life—a practical consideration often overlooked in technical discussions but highly relevant to end-users.

Emerging research explores the compound's role in advanced material science, particularly in nanocomposite development. Its ability to modify surface properties aligns with searches for functional coatings and anti-aging additives. As industries prioritize multifunctional chemicals, Methyl 3,5-Di-tert-butylbenzoate continues to attract R&D investments, evidenced by rising patent filings and academic citations over the past decade.